Cas no 2092460-61-0 (4-(3,3-Difluoroazetidin-1-yl)-4-oxobutanoic acid)

• Product Name: 4-(3,3-Difluoroazetidin-1-yl)-4-oxobutanoic acid
• CAS No: 2092460-61-0
• MF: C₇H₉F₂NO₃
• MW: 193.148069143295
• CID: 5723095
• PubChem ID: 121200804
• Update Time: 2025-10-18

4-(3,3-Difluoroazetidin-1-yl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS026708772
• 2092460-61-0
• F1907-4311
• 4-(3,3-difluoroazetidin-1-yl)-4-oxobutanoic acid
• 1-Azetidinebutanoic acid, 3,3-difluoro-γ-oxo-
• 4-(3,3-Difluoroazetidin-1-yl)-4-oxobutanoic acid

• Inchi： 1S/C7H9F2NO3/c8-7(9)3-10(4-7)5(11)1-2-6(12)13/h1-4H2,(H,12,13)
• InChI Key： DDCIBQMNUNQWFY-UHFFFAOYSA-N
• SMILES： FC1(CN(C(CCC(=O)O)=O)C1)F

Computed Properties

• Exact Mass: 193.05504947g/mol
• Monoisotopic Mass: 193.05504947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 374.1±42.0 °C(Predicted)
• pka: 4.80±0.17(Predicted)

Additional information on 4-(3,3-Difluoroazetidin-1-yl)-4-oxobutanoic acid

Introduction to 4-(3,3-Difluoroazetidin-1-yl)-4-oxobutanoic Acid (CAS No. 2092460-61-0)

4-(3,3-Difluoroazetidin-1-yl)-4-oxobutanoic acid, identified by the chemical abstracts service number CAS No. 2092460-61-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a difluoroazetidinone moiety linked to a β-keto acid backbone. Such structural features make it a promising candidate for further exploration in drug discovery and development.

The 3,3-difluoroazetidin-1-yl substituent in the molecular structure of this compound introduces fluorine atoms into the azetidinone ring, which is a common strategy in medicinal chemistry to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties. The presence of the 4-oxobutanoic acid moiety further extends the potential utility of this compound as a building block for more complex pharmacophores. This combination of structural elements suggests that 4-(3,3-Difluoroazetidin-1-yl)-4-oxobutanoic acid may exhibit interesting biological activities and could be leveraged in the design of novel therapeutic agents.

In recent years, there has been growing interest in the development of fluorinated heterocycles as key components in drug molecules. The fluorine atoms in these compounds can influence various aspects of drug action, including their interaction with enzymes and receptors. For instance, fluorine substitution can lead to increased lipophilicity, reduced susceptibility to enzymatic degradation, and improved oral bioavailability. The difluoroazetidinone core in 4-(3,3-Difluoroazetidin-1-yl)-4-oxobutanoic acid is particularly noteworthy due to its potential to serve as a scaffold for generating new drug candidates with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its potential role in the development of inhibitors targeting specific enzymes or receptors involved in disease pathways. The β-keto acid moiety is known to be a versatile functional group that can participate in various chemical reactions, including condensation reactions with amines or alcohols to form amides or esters. This reactivity makes 4-(3,3-Difluoroazetidin-1-yl)-4-oxobutanoic acid a valuable intermediate for synthesizing more complex molecules with tailored biological activities.

Recent studies have highlighted the importance of fluorinated azetidines in medicinal chemistry. These compounds have been explored as potential inhibitors of bacterial enzymes, such as dihydrofolate reductase (DHFR), which is crucial for bacterial proliferation. The fluorine atoms in these molecules can enhance binding affinity by improving hydrophobic interactions and reducing polarizability. Additionally, the unique three-membered ring structure of azetidines can confer rigidity to the molecule, which may be beneficial for achieving high selectivity against biological targets.

The synthesis of 4-(3,3-Difluoroazetidin-1-yl)-4-oxobutanoic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include the introduction of fluorine atoms into the azetidinone ring and subsequent functionalization at the β-keto position. Advances in synthetic methodologies have enabled more efficient and scalable production of such compounds, making them more accessible for further research and development.

In conclusion, 4-(3,3-Difluoroazetidin-1-yl)-4-oxobutanoic acid (CAS No. 2092460-61-0) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for designing novel therapeutic agents targeting various diseases. As our understanding of fluorinated heterocycles continues to grow, compounds like this are likely to play an increasingly important role in drug discovery and development efforts worldwide.